Cas no 391221-34-4 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide)
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide
- N-(5-acetyl-4-phenylthiazol-2-yl)-3-bromobenzamide
- Benzamide, N-(5-acetyl-4-phenyl-2-thiazolyl)-3-bromo-
- F0147-0150
- AKOS008512622
- 391221-34-4
- ZINC04070026
-
- Inchi: 1S/C18H13BrN2O2S/c1-11(22)16-15(12-6-3-2-4-7-12)20-18(24-16)21-17(23)13-8-5-9-14(19)10-13/h2-10H,1H3,(H,20,21,23)
- InChI Key: FDIDXUNKPZBBNE-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=CC=C2)=C(C(C)=O)S1)(=O)C1=CC=CC(Br)=C1
Computed Properties
- Exact Mass: 399.98811g/mol
- Monoisotopic Mass: 399.98811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 87.3Ų
Experimental Properties
- Density: 1.519±0.06 g/cm3(Predicted)
- pka: 6.28±0.50(Predicted)
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0147-0150-2μmol |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-5μmol |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-10μmol |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-20μmol |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-1mg |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-2mg |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-3mg |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-4mg |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-5mg |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0147-0150-10mg |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide |
391221-34-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide
N-(5-Acetyl-4-Phenyl-1,3-Thiazol-2-Yl)-3-Bromobenzamide: A Comprehensive Overview
The compound with CAS No. 391221-34-4, known as N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thiazole ring with an acetyl group, a phenyl group, and a bromobenzamide moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.
Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, the acetyl group in this compound contributes to its stability and lipophilicity, while the phenyl group enhances its aromaticity and electronic properties. The bromobenzamide moiety, on the other hand, is known for its ability to interact with biological systems, making it a valuable component in drug design.
The synthesis of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the acetyl and phenyl groups through appropriate substitution reactions. The final step involves the coupling of the bromobenzamide group using advanced coupling reagents. Researchers have optimized this synthesis pathway to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.
In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been investigated as a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders. For example, recent studies have demonstrated that this compound can inhibit key enzymes involved in tumor progression and neuronal degeneration. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related therapies.
Beyond pharmacology, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its potential as a semiconducting material due to its high charge carrier mobility and stability under ambient conditions.
One of the most exciting aspects of this compound is its versatility in chemical transformations. Its structure allows for easy modification by replacing or adding functional groups at various positions on the thiazole ring or benzene ring. This modular approach enables chemists to tailor its properties for specific applications, such as enhancing its solubility or improving its bioavailability.
Looking ahead, there is significant potential for further research into this compound. Scientists are currently exploring its ability to act as a building block for more complex molecular architectures. Additionally, efforts are underway to investigate its biodegradation pathways and environmental impact, ensuring that it can be used sustainably in various industries.
In conclusion, N-(5-acetyl-4-phenyl-1,3-thiazol-2-Yl)-3-bromobenzamide (CAS No. 391221-34-X) is a multifaceted compound with remarkable properties that make it valuable across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations in chemistry and medicine.
391221-34-4 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-bromobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)